Cas no 146724-95-0 (DPTA NONOate)

• Product Name: DPTA NONOate
• CAS No: 146724-95-0
• MF: C₆H₁₇N₅O₂
• MW: 191.231480360031
• CID: 216967
• PubChem ID: 135453291
• Update Time: 2025-05-21

DPTA NONOate Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,3,3'-(2-hydroxy-2-nitrosohydrazinylidene)bis-
• DPTA NONOate
• DIPROPYLENETRIAMINE NONOATE
• DPTA
• DPTA-NONOate
• NONO
• 3,3'-(HYDROXYNITROSOHYDRAZINO)BIS-1-PROPANAMINE
• 3-[3-aminopropyl-[nitroso(oxido)amino]amino]propylazanium
• 3,3μ-(Hydroxynitrosohydrazino)bis-1-propanamine, DPTA NONOate
• (Z)-1-[N-(3-AMINOPROPYL)-N-(3-AMMONIOPROPYL)AMINO]DIAZEN-1-IUM-1,2-DIOLATE
• DPTA/NONO
• 1g, 2 5 500Mg
• SCHEMBL2520293
• 1-Propanamine, 3,3'-(2-hydroxy-2-nitrosohydrazinylidene)bis
• DTXSID20163464
• SCHEMBL4785299
• (Z)-[bis(3-aminopropyl)amino]-hydroxyimino-oxidoazanium
• N-[bis(3-aminopropyl)amino]-N-hydroxynitrous amide
• J-008254
• (Z)-1-(N-(3-Aminopropyl)-N-(3-ammoniopropyl)amino)-diazen-1-ium-1,2-diolate
• dipropylenetriamine-NONOate
• AKOS040755376
• Dipropylenetriaminenonoate
• 1-Propanamine, 3,3'-(2-hydroxy-2-nitrosohydrazinylidene)bis-
• DPTA/NO
• 146724-95-0
• CHEBI:230293

• Inchi： 1S/C6H17N5O2/c7-3-1-5-10(6-2-4-8)11(13)9-12/h12H,1-8H2/b11-9-
• InChI Key： DLNIKTWGBUNSSV-LUAWRHEFSA-N
• SMILES： [O-]/[N+](=N\O)/N(CCCN)CCCN

Computed Properties

• Exact Mass: 191.13800
• Monoisotopic Mass: 191.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.2
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 331.9±52.0 °C at 760 mmHg
• Flash Point: Not available
• Refractive Index: 1.563
• PSA: 108.18000
• LogP: 0.67420
• Solubility: Not available
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

DPTA NONOate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26
• Risk Phrases：R22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on DPTA NONOate

DPTA NONOate (CAS No. 146724-95-0): A Comprehensive Guide to Its Properties and Applications

DPTA NONOate (CAS No. 146724-95-0) is a well-known nitric oxide (NO) donor compound widely used in biochemical and pharmacological research. This molecule belongs to the class of NONOates, which are stable adducts of nitric oxide and nucleophiles. The unique properties of DPTA NONOate make it a valuable tool for studying NO-mediated signaling pathways, vasodilation, and cellular responses. Researchers often seek DPTA NONOate suppliers or inquire about its stability and solubility, highlighting its importance in scientific studies.

The chemical structure of DPTA NONOate consists of a diethylenetriamine backbone coupled with two NO-releasing functional groups. Under physiological conditions, it decomposes to release NO in a controlled manner, making it ideal for experiments requiring precise NO delivery. Many scientists search for DPTA NONOate protocol or how to dissolve DPTA NONOate, as its proper handling is crucial for reproducible results. Its half-life and release kinetics are frequently discussed topics in forums and research papers.

One of the most significant applications of DPTA NONOate is in cardiovascular research. NO is a key mediator of vascular tone, and DPTA NONOate is often used to mimic endogenous NO production. Researchers investigating endothelial dysfunction or hypertension mechanisms rely on this compound to explore therapeutic targets. Additionally, its role in immune response modulation and neurotransmission studies has gained attention, aligning with current trends in immunology and neuroscience research.

The demand for high-purity DPTA NONOate has increased due to its expanding applications in drug discovery and cell signaling studies. Many laboratories look for DPTA NONOate price or bulk purchase options, emphasizing the need for reliable suppliers. Quality control is critical, as impurities can affect experimental outcomes. Storage conditions, such as DPTA NONOate stability at -20°C, are also common concerns among users.

In recent years, the interest in NO donors in cancer therapy has surged, and DPTA NONOate is frequently cited in this context. Studies explore its potential to enhance the efficacy of chemotherapy or radiotherapy by modulating tumor microenvironments. This aligns with the growing focus on combination therapies and precision medicine, making DPTA NONOate research highly relevant to contemporary biomedical investigations.

For those working with DPTA NONOate, understanding its handling precautions is essential. While it is not classified as hazardous under normal laboratory conditions, proper storage in alkaline buffers and protection from light are recommended to maintain its integrity. Researchers often search for DPTA NONOate solubility in PBS or compatible buffers, reflecting practical considerations in experimental design.

The synthesis and characterization of DPTA NONOate continue to be refined to improve its utility in research. Advanced techniques such as HPLC analysis of DPTA NONOate and mass spectrometry verification are now standard for quality assurance. These developments cater to the increasing demand for well-characterized biochemical tools in academic and industrial settings.

As the scientific community delves deeper into redox signaling and gasotransmitter biology, DPTA NONOate remains a cornerstone reagent. Its versatility and reliability ensure its continued use in groundbreaking studies. Whether investigating vascular biology, neurological disorders, or inflammatory processes, this compound offers researchers a powerful means to unravel the complexities of NO-mediated pathways.

In summary, DPTA NONOate (CAS No. 146724-95-0) is an indispensable tool in modern biomedical research. Its controlled NO release, compatibility with various experimental systems, and relevance to cutting-edge therapeutic areas make it a sought-after compound. For those seeking DPTA NONOate suppliers or detailed protocols for its use, understanding its properties and applications is the first step toward successful experimentation.